Cas no 13734-34-4 ((2S)-2-(tert-butoxycarbonylamino)-3-phenyl-propanoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-3-phenyl-propanoic acid
• CAS No: 13734-34-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD00002663
• CID: 49447
• PubChem ID: 24849476
• Update Time: 2025-04-18

(2S)-2-(tert-butoxycarbonylamino)-3-phenyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• Boc-L-Phenylalanine
• BOC-L-Phe-OH
• Boc-Phe-OH
• Boc-L-phenylalanine? boc-phe
• L-Phenyl-1-13C-alanine, N-t-BOC Derivative
• N-alpha-t-BOC-L-phenylalanine
• N-TERT-BUTYLOXYCARBONYL-DL-PHENYLALANINE
• N-(TERT-BUTOXYCARBONYL)-L-PHENYLALANINE
• N-T-BOC-L-PHENYLALANINE
• N-T-BUTOXYCARBONYL-L-PHENYLALANINE
• N-[(1,1-Dimethylethoxy)carbonyl]-L-phenylalanine
• N-BOC-L-PHENYLALANINE
• N-ALPHA-TERT-BUTYLOXYCARBONYL-L-PHENYLALANINE
• N-ALPHA-T-BUTOXYCARBONYL-L-PHENYLALANINE
• (S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanoic acid
• (S)-2-TERT-BUTOXYCARBONYLAMINO-3-PHENYL-PROPIONIC ACID
• Boc-Phe-OH Boc-L-Phenylalanine
• H-Glu(OtBu)-OtBu•HCl
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
• BOC-PHE
• BOC-L-PHE
• BOC-PHENYLALANINE
• BOC Phenly Alanine
• RARECHEM AL BE 0755
• TBOC-L-PHENYLALANINE
• N-t-Butyloxycarbonyl-L-phenylalanine
• N-tert-Butyloxycarbonyl-L-phenylalanine
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-
• ZYJPUMXJBDHSIF-NSHDSACASA-N
• (S)-2-(tert-butoxycarbonylamino)-3-phenylpropanoic acid
• N-(tert-butyloxycarbonyl)-L-ph
• n-[(1,1-dimethylethoxy)carbonyl]-l-phenylalanin
• N-(tert-Butoxycarbonyl)-L-phenylalanine ,98.5%
• Boc-L-phenylalanine ,98%
• (2S)-2-(tert-Butoxycarbonylamino)-3-phenylpropionic acid
• N-(tert-Butyloxycarbonyl)-L-phenylalanine
• N-(tert-butoxycarbonyl)-L-phenylalaninal
• (2S)-2-(tert-butoxycarbonylamino)-3-phenyl-propanoic acid
• N-[[(1,1-dimethylethyl)oxy]carbonyl]-L-phenylalanine
• Z756435854
• L-Phenylalanine, N-((1,1-dimethylethoxy)carbonyl)-
• N-t-butyloxycarbonylphenylalanine
• N-[(1,1-dimethylethoxy) carbonyl]-L-phenylalanine
• N-[(1,1dimethylethoxy)carbonyl]-L-phenylalanine
• SCHEMBL66220
• N-(t-butoxycarbonyl)-L-phenylalanine
• B1332
• N-t butoxycarbonyl-L-phenylalanine
• t-butoxycarbonyl-L-phenylalanine
• tert.-butoxycarbonyI-L-phenylalanine
• (S)-N-Boc-phenylalanine
• N-(1,1-Dimethylethoxycarbonyl)phenylalanine
• N-tert.-butoxycarbonyl-L-phenylalanine
• HY-79096
• N-[(1,1-dimethylethoxy)carbonyl]phenylalanine
• EN300-52848
• Alanine, N-carboxy-3-phenyl-, N-tert-butyl ester, L-
• (S)-N-tert.-butyloxycarbonyl-phenylalanine
• N-(tert-Butoxycarbonyl)phenylalanine
• N-(tert-Butoxycarbonyl)-phenylalanine
• N-Boc-Phenylalanine
• N-boc-(L)-phenylalanine
• NSC 111172
• N-[-(1,1-Dimethylethoxy)-carbonyl]-D-phenylamine
• BocPhe
• N-Boc-L-phenyl alanine
• NS00093529
• (2s)-tert-butoxycarbonylamino-3-phenylpropanoic acid
• N-tertiarybutoxycarbonyl-L-phenylalanine
• J-300207
• A20324
• N-((1,1-Dimethylethoxy)carbonyl)-N-L-phenylalanine
• P19756
• tert-butoxycarbonylphenylalanine
• Boc-PheOH
• DTXSID90884634
• t-butyloxycarbonyl-phenylalanine
• N-tert-butoxycarbonyl-L-phenyl-alanine
• AS-12725
• Nalpha -t-butyloxycarbonyl-L-phenylalanine
• Boc-Phe-OH, >=99.0% (T)
• AC-24133
• Phe-NHBOC
• boc-l-phenylalanin
• (S)-2-tert-butoxycarbonylamino-3-phenylpropionic acid
• N-t-butoxycarbonylphenylalanine
• tert.-butyoxycarbonyl-L-phenylalanine
• BOC-L phenylalanine
• AKOS015922885
• N-[(1,1-Dimethylethoxy)carbonyl]-N-L-phenylalanine
• (TERT-BUTOXYCARBONYL)-L-PHENYLALANINE
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-phenylpropanoic acid
• N(tert-butyloxycarbonyl)-L-phenylalanine
• N-tert-butyloxycarbonyl-(L)-phenylalanine
• Boc-L-phenyl-alanine
• Nalpha -Boc-phenylalanine
• AC-6777
• N-tert-butoxycarbonyl-L-phenylalanine
• CHEMBL1222330
• CS-D1210
• N-{[(1,1-dimethylethyl)oxy]carbonyl}phenylalanine
• phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-
• N-tert-butoxycarbonylphenylalanine
• EINECS 237-305-5
• N-Boc-L-Phe
• t-butoxycarbonylphenylalanine
• MFCD00002663
• (2S)-2-{[(Tert-Butoxy)Carbonyl]Amino}-3-Phenylpropanoic Acid
• N-ALPHA-T-BUTYLOXYCARBONYL-L-PHENYLALANINE
• N-(t-butyloxycarbonyl)-L-phenylalanine
• tert-butyloxycarbonyl-l-phenylalanine
• 2(S)-(tert-Butoxycarbonylamino)-3-phenylpropionic acid
• Boc-(L)-Phe-OH
• BP-21043
• M03310
• Tert-butoxycarbonyl-L-phenylalanine
• 2-BOC-AMINO-3-PHENYL-PROPIONIC ACID
• 13734-34-4
• N-[(1,1-dimethylethoxy)carbonyl]-L-Phenylalanine; tert-Butoxycarbonyl-L-phenylalanine; (2S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropionic Acid;

• MDL： MFCD00002663
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-11(12(16)17)9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)/t11-/m0/s1
• InChI Key： ZYJPUMXJBDHSIF-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)C(C)(C)C
• BRN： 2219729

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White crystals.
• Density: 1.1356 (rough estimate)
• Melting Point: 86.0 to 91.0 deg-C
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 211.8℃
• Refractive Index: 24.5 ° (C=1, EtOH)
• Solubility: Soluble in methanol, dichloromethane, dimethylformamide and N-methyl-2-pyrrolidone.
• PSA: 75.63000
• LogP: 2.59790
• Specific Rotation: +23 ~ +26° (c=1, ethanol)
• Optical Activity: [α]20/D +25±1°, c = 1% in ethanol
• Solubility: Soluble in ethyl acetate and dimethylformamide, insoluble in petroleum ether.

(2S)-2-(tert-butoxycarbonylamino)-3-phenyl-propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-22-36/37/38-20/21/22
• Safety Instruction： S39-S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36
• Safety Term：39-26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters